N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide

• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H21N5O2S/c1-6-13-19-20-16-22(13)21-14(25-16)10-7-8-12(24-5)11(9-10)18-15(23)17(2,3)4/h7-9H,6H2,1-5H3,(H,18,23)
• InChI Key: CXNOCQOMGFFXCN-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)C(C)(C)C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a member of the thiazole family and is known to exhibit a range of biochemical and physiological effects. In Additionally, we will list future directions for research on this compound.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide is not fully understood. However, it is believed to exert its anti-inflammatory effects by inhibiting the activity of the nuclear factor-kappa B (NF-kB) pathway. NF-kB is a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, this compound has been shown to exhibit a range of biochemical and physiological effects. Studies have demonstrated that this compound exhibits antioxidant activity, which may contribute to its anti-inflammatory effects. Additionally, this compound has been shown to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide in lab experiments is its potential as a therapeutic agent. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is the lack of understanding of its mechanism of action. Further research is needed to fully elucidate the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for research on N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide. One area of research is the development of more potent analogs of this compound for use as anti-inflammatory and analgesic agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, studies are needed to investigate the safety and toxicity of this compound in animal models and humans.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide involves the reaction of 3-ethyl-6-(2-hydroxy-2-methylpropyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 2-methoxy-5-nitrobenzaldehyde in the presence of a base such as sodium hydride. The resulting product is then reduced using a reducing agent such as sodium borohydride to yield the final product.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2,2-dimethylpropanamide has been the subject of several scientific studies due to its potential therapeutic applications. One of the primary areas of research has been its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.